N-(2-(dimethylamino)ethyl)-N-(6-methylbenzo[d]thiazol-2-yl)furan-2-carboxamide hydrochloride

• IUPAC Name: N-[2-(dimethylamino)ethyl]-N-(6-methyl-1,3-benzothiazol-2-yl)furan-2-carboxamide;hydrochloride
• InChI: InChI=1S/C17H19N3O2S.ClH/c1-12-6-7-13-15(11-12)23-17(18-13)20(9-8-19(2)3)16(21)14-5-4-10-22-14;/h4-7,10-11H,8-9H2,1-3H3;1H
• InChI Key: PWLKAXZAIRGLCI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)N(CCN(C)C)C(=O)C3=CC=CO3.Cl
• Molecular Formula: C17H20ClN3O2S
• Molecular Weight: 365.9 g/mol

Description

N-(2-(dimethylamino)ethyl)-N-(6-methylbenzo[d]thiazol-2-yl)furan-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C17H20ClN3O2S and its molecular weight is 365.88. The purity is usually 95%.
BenchChem offers high-quality N-(2-(dimethylamino)ethyl)-N-(6-methylbenzo[d]thiazol-2-yl)furan-2-carboxamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(dimethylamino)ethyl)-N-(6-methylbenzo[d]thiazol-2-yl)furan-2-carboxamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Cytotoxic Activity in Cancer Treatment :

  • A study reported the synthesis of carboxamide derivatives of benzo[b][1,6]naphthyridin-(5H)ones, which included derivatives with a structure similar to the specified compound. These derivatives showed potent cytotoxicity against murine P388 leukemia and Lewis lung carcinoma. Notably, compounds with a diverse range of 2-substituents exhibited strong cytotoxicity, indicating their potential as cancer treatment agents (Deady et al., 2005).

• Growth Inhibitory Properties Against Cancer Cells :

  • Another research focused on similar carboxamide derivatives and evaluated their growth inhibitory properties against murine leukemia and carcinoma cell lines. The study found that most compounds were potent cytotoxins, suggesting their application in cancer therapy (Deady et al., 2003).

• Leukotriene Inhibition and Cancer Cell Growth Inhibition :

  • Research on benzo[b]furan derivatives revealed that some compounds, structurally similar to the specified chemical, showed strong inhibition of calcium mobilization in cancer cells. These findings point towards potential applications in cancer treatment by targeting specific cell signaling pathways (Kuramoto et al., 2008).

• Synthesis and Characterization of Novel Compounds :

  • A study explored the synthesis of novel compounds, including benzodifuranyl derivatives, which may be structurally related to the compound . These novel compounds were evaluated for their pharmacological activities, highlighting the broad potential of such chemicals in drug development (Abu‐Hashem et al., 2020).

• Amplifiers of Phleomycin Against Bacterial Cells :

  • Research has been conducted on compounds that act as amplifiers of phleomycin, a drug used against bacterial infections. The study investigated the activities of compounds, including derivatives with structures similar to the compound , against Escherichia coli (Brown & Cowden, 1982).